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Analytical Method for Clomipramine in Plasma

This protocol details a modified sample preparation method for the determination of Clomipramine

hydrochloride in human plasma using HPLC-UV. The procedure simplifies the extraction by eliminating the

acidic back-extraction step, allowing for direct injection and significantly shortening the analysis time [1].

Experimental Protocol

Sample Extraction:

Extract 1 mL of plasma sample by adding an organic solvent mixture of Heptane : Isoamyl
alcohol in a 95:5 ratio [1] [2].

Vortex mix the sample thoroughly to ensure complete extraction of the analyte.
Centrifuge the mixture to separate the organic and aqueous layers clearly.

Phase Separation:

Transfer the organic layer (the top layer containing the extracted drug) to a clean tube.
Re-extract this organic layer with 200 μL of ortho-Phosphoric acid (0.3% v/v) [1] [2].

Discard the organic phase after this second extraction. The acidic aqueous phase now contains
the clomipramine and is ready for injection.
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HPLC-UV Analysis:

Column: Use a C8 reverse-phase ODS2 column [1] [2].
Mobile Phase: Acetonitrile : Water in a 75:25 ratio. Filter and degas before use.

Detection: UV detection at 215 nm [1] [2].
Injection Volume: Directly inject a suitable aliquot of the final acidic aqueous phase.

Method Validation Data

The method was validated according to standard analytical procedures, with key parameters summarized

below [1] [3].

Table 1: Assay Validation Parameters for Clomipramine HPLC-UV Method

Parameter Result / Value

Analytical Range 2.5 - 120 ng/mL [1]

Linearity (r²) 0.9950 for Clomipramine [1]

Retention Time (min) Clomipramine: 10.3 ± 0.3; Desmethyl Clomipramine: 9.5 ± 0.3
[1]

Precision (Coefficient of
Variation)

Intra-day & Inter-day < 18.3% [1]

Application in Bioequivalence Study

The validated method was successfully applied in a single-dose bioequivalence study [1] [2].

Study Design: A two-sequence, crossover block-randomized design with 12 fasting healthy male

volunteers.
Dosage: Administration of 3 x 25 mg tablets of both test and reference clomipramine formulations.

Sample Collection: Blood samples were taken pre-dose and at 9 time points within 48 hours post-
dose.

Conclusion: The 90% confidence intervals for the test/reference ratios of AUC and Cmax were within
the bioequivalence limits of 0.80-1.20, indicating the two formulations are interchangeable [1].
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Experimental Workflow

The following diagram illustrates the complete sample preparation and analysis process.

1. Plasma Sample

2. Add Extraction Solvent
Heptane : Isoamyl Alcohol (95:5)

3. Vortex Mix & Centrifuge

4. Transfer Organic Layer

5. Back-Extract with
200μL 0.3% H₃PO₄

6. Discard Organic Phase

7. Inject Aqueous Phase
into HPLC-UV

8. Chromatographic Analysis

Click to download full resolution via product page
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Diagram 1: Sample preparation and analysis workflow for clomipramine determination in plasma.

Key Takeaways

Simplified Extraction: The method uses a straightforward liquid-liquid extraction with

heptane:isoamyl alcohol, followed by back-extraction into a small volume of phosphoric acid [1].
Direct Injection: The final extract in ortho-phosphoric acid is compatible with reverse-phase HPLC,

allowing for direct injection and avoiding lengthy solvent evaporation and reconstitution steps [1].
Proven Applicability: The method is not only validated but also demonstrated to be robust and

precise enough for use in formal bioequivalence studies, meeting regulatory standards [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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